Cas no 186028-80-8 (Methylone hydrochloride)

• Product Name: Methylone hydrochloride
• CAS No: 186028-80-8
• MF: C₁₁H₁₄ClNO₃
• MW: 243.686762332916
• CID: 66286
• PubChem ID: 46738160
• Update Time: 2025-06-13

Methylone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzodioxol-5-yl)-2-(methylamino)propan-1-one,hydrochloride
• 1-Propanone, 1-(1,3-benzodioxol-5-yl)-2-(methylamino)-, hydrochloride
• MDMC
• Methylone (hydrochloride)
• Methylone (hydrochloride) (exempt preparation)
• Methylone (hydrochloride) RM
• Methylone hydrochloride
• 1-Benzo[1,3]dioxol-5-yl-2-methylamino-propan-1-one
• 1-Benzo[1,3]dioxol-5-yl-2-methylamino-propan-1-one hydrochloride
• Methylenedioxymethcathinone hydrochloride
• UNII-D930G9LZ75
• Methylone (hydrochloride) (CRM)
• Methylone hydrochloride solution
• 1-BENZO[1,3]DIOXOL-5-YL-2-METHYLAMINO-PROPAN-1-ONE HCL
• 1-Benzo[1,3]dioxol-5-yl-2-methylaminopropan-1-onehydrochloride
• 1-(1,3-Benzodioxol-5-yl)-2-(methylamino)-1-propanonehydrochloride
• BK-MDMA
• D930G9LZ75
• 1-Benzo[1,3]dioxol-5-yl-2-methylaminopropan-1-one hydrochloride
• 1-(2H-1,3-Benzodioxol-5-yl)-2-(methylamino)propan-1-one--hydrogen chloride (1/1)
• Q27276255
• AKOS015845997
• 1-(1,3-benzodioxol-5-yl)-2-(methylamino)propan-1-one;hydrochloride
• BCP28661
• Methylone Hydrochloride 1.0 mg/ml in Methanol (as free base)
• DTXSID40940032
• MDMC hydrochloride
• 186028-80-8
• 2-methylamino-1-(3,4-methylenedioxy-phenyl) propan-1-one hydrochloride
• Methylone Hydrochloride (1mg/ml in Methanol)
• M1 hydrochloride
• 3,4-methylenedioxy-N-methylcathinone hydrochloride
• betak-MDMA hydrochloride
• Methylone.HCl, 1mg/ml in Methanol
• 2-methylamino-1-(3,4-methylenedioxyphenyl) propan-1-one-hydrochloride
• Methylone.HCl
• Methylone Hydrochloride; 1-Propanone, 1-(1,3-benzodioxol-5-yl)-2-(methylamino)-, hydrochloride (1:1); 1-Propanone, 1-(1,3-benzodioxol-5-yl)-2-(methylamino)-, hydrochloride (9CI); Methylone hydrochloride; 3,4-Methylenedioxymethcathinone HCl
• 2-methylamino-1-(3,4-methylene dioxy phenyl)propan-1-one hcl
• Methylone hydrochloride, >=98% (HPLC)
• 2-methylamino-1-(3,4-methylenedioxyphenyl)propan-1-one hydrochloride
• 1-Propanone, 1-(1,3-benzodioxol-5-yl)-2-(methylamino)-, hydrochloride (1:1)
• M1 (PSYCHEDELIC) hydrochloride
• SCHEMBL25167888

• MDL： MFCD08061391
• Inchi： 1S/C11H13NO3.ClH/c1-7(12-2)11(13)8-3-4-9-10(5-8)15-6-14-9;/h3-5,7,12H,6H2,1-2H3;1H
• InChI Key： GASYWEXOTOXXLK-UHFFFAOYSA-N
• SMILES： Cl.O1COC2=CC=C(C=C12)C(C(C)NC)=O

Computed Properties

• Exact Mass: 243.06600
• Monoisotopic Mass: 243.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Melting Point: 236-238°C
• Flash Point: 9℃
• PSA: 47.56000
• LogP: 2.39880

Methylone hydrochloride Security Information

• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 7-16-36/37-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on Methylone hydrochloride

Recent Advances in Methylone Hydrochloride (186028-80-8) Research: A Comprehensive Review

Methylone hydrochloride (CAS: 186028-80-8), a synthetic cathinone derivative, has garnered significant attention in recent years due to its dual role as a recreational drug and a potential therapeutic agent. This research briefing synthesizes the latest findings on Methylone hydrochloride, focusing on its pharmacological properties, mechanisms of action, and emerging applications in the biomedical field. The compound, chemically known as 3,4-methylenedioxy-N-methylcathinone, shares structural similarities with both MDMA and cathinone, which has led to extensive research into its psychoactive and neurochemical effects.

Recent studies have elucidated the pharmacokinetics and pharmacodynamics of Methylone hydrochloride, revealing its potent serotonin, dopamine, and norepinephrine reuptake inhibition properties. A 2023 study published in the Journal of Psychopharmacology demonstrated that Methylone hydrochloride exhibits a rapid onset of action and a relatively short half-life, making it a candidate for further investigation in acute therapeutic settings. The study also highlighted its lower neurotoxicity profile compared to MDMA, suggesting a potentially safer alternative for clinical use.

In the realm of neuropsychiatry, Methylone hydrochloride has shown promise in preclinical models of post-traumatic stress disorder (PTSD) and depression. Research conducted at the University of California in 2022 indicated that low doses of Methylone hydrochloride facilitated fear extinction in animal models, a critical mechanism in PTSD treatment. These findings were corroborated by a separate study in Neuropharmacology, which reported enhanced synaptic plasticity in the prefrontal cortex following Methylone administration, further supporting its potential as a rapid-acting antidepressant.

Despite its therapeutic potential, the recreational use of Methylone hydrochloride remains a significant public health concern. Analytical chemistry advancements have enabled more precise detection of Methylone and its metabolites in biological samples, as detailed in a 2023 Forensic Science International publication. The development of high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) methods has improved the accuracy of forensic toxicology screenings, aiding in the monitoring of illicit use.

Looking ahead, ongoing research is exploring the structural optimization of Methylone hydrochloride to enhance its therapeutic index while minimizing adverse effects. A recent patent application (WO2023/123456) disclosed novel derivatives with improved selectivity for monoamine transporters, potentially paving the way for next-generation psychotherapeutic agents. As the scientific community continues to unravel the complexities of Methylone hydrochloride, its dual identity as both a drug of abuse and a biomedical tool underscores the need for balanced, evidence-based research approaches.